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Chemical Characterization Data

For researchers, confirming the identity and purity of the compound is a critical first step. The table below

summarizes key characterization data for Azide-PEG6-Tos from the search results.

Property Details

CAS Number 906007-10-1 [1] [2]

Molecular
Formula

C₁₉H₃₁N₃O₈S [1] [2]

Molecular
Weight

461.53 g/mol [1] [2]

IUPAC Name 2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl 4-

methylbenzenesulfonate [1]

Appearance Colorless to light yellow liquid [1] [2] [3]

Solubility Soluble in DMSO [1]

Storage Dry, dark, and at 0 - 4 °C for short term or -20 °C for long term [1]
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¹H NMR Spectroscopic Profiling Proton NMR is a primary tool for confirming the structure and assessing

the purity of PEGylated compounds [4]. Below are the characteristic ¹H NMR signals for Azide-PEG6-Tos,

based on data for a very similar compound [1].

Proton Environment Chemical Shift (δ, ppm) Multiplicity Integration

Aromatic H (ortho to SO₂) ~7.78 doublet 2H

Aromatic H (meta to SO₂) ~7.33 doublet 2H

-CH₃ (tosyl) ~2.44 singlet 3H

-CH₂-OTs ~4.15 triplet 2H

N₃-CH₂- ~3.38 triplet 2H

-OCH₂CH₂O- (PEG backbone) ~3.55-3.70 multiplet 20H

Frequently Asked Questions & Troubleshooting

Here are some common experimental questions and issues related to working with azide-PEG compounds.

Q1: How can I confirm the success of my conjugation reaction using Azide-PEG6-Tos? The azide (N₃)

group on Azide-PEG6-Tos is designed for "Click Chemistry" reactions [1] [2]. You can confirm successful

conjugation using these methods:

FTIR Spectroscopy: Monitor the disappearance of the characteristic azide peak (~2100 cm⁻¹) after

the click reaction with an alkyne.
NMR Spectroscopy: Compare the ¹H NMR spectra before and after the reaction. The signals from

the PEG backbone and tosyl group can serve as an internal reference, while new peaks from the
coupled molecule should appear.

Q2: My NMR spectrum shows unexpected peaks. What could be the cause? When characterizing PEG

derivatives by ¹H NMR, be aware of two common issues [4]:

Residual Solvents: Peaks from water or the deuterated solvent (e.g., CDCl₃ at 7.26 ppm) are
common and should not be mistaken for impurities.
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¹³C Satellite Peaks: These are small, symmetrical peaks that appear on either side of a large proton

signal (e.g., the large PEG backbone signal). They are a natural phenomenon, not impurities, and
should not be included in integration calculations.

Q3: The compound seems to be degrading. How can I stabilize it? While the organic compound Azide-

PEG6-Tos is more stable than inorganic azides, proper handling is crucial. Note that sodium azide is highly

unstable in biological samples, with a half-life of only 4.5 days at room temperature [5]. Although your

compound is different, it is best to follow stringent practices:

Storage: Always store the compound as recommended: dry, dark, and at -20°C for long-term stability
[1].

Handling: Keep the compound away from strong acids, which can convert the azide into volatile and
toxic hydrazoic acid [5]. Always work in a fume hood.

Experimental Workflow for Characterization

The following diagram outlines a general workflow for characterizing Azide-PEG6-Tos and confirming its

conjugation, based on the principles found in the literature.
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Start: Receive Azide-PEG6-Tos

1. ¹H NMR Analysis

Compare chemical shifts
and integrations with reference table

Confirm Identity and Purity

2. Perform Conjugation

3. FTIR Monitoring

Monitor azide peak
at ~2100 cm⁻¹

Confirm Reaction Success

Proceed to Application
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Safety and Handling Guidelines

Toxicity Warning: Sodium azide is a potent poison with toxicity comparable to cyanide [5]. While
Azide-PEG6-Tos is a different organic molecule, all azide-containing compounds should be treated

with caution.
Safe Practice: Always consult your institution's Safety Data Sheet (SDS) for the specific

compound and perform all operations involving weighing or handling powdered or liquid compounds
inside a certified fume cupboard [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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